1-(3-phenylhexahydropyrrolo[2,1-b][1,3]oxazol-5-yl)-1H-1,2,3-benzotriazole

• IUPAC Name: 5-(benzotriazol-1-yl)-3-phenyl-2,3,5,6,7,7a-hexahydropyrrolo[2,1-b][1,3]oxazole
• InChI: InChI=1S/C18H18N4O/c1-2-6-13(7-3-1)16-12-23-18-11-10-17(21(16)18)22-15-9-5-4-8-14(15)19-20-22/h1-9,16-18H,10-12H2
• InChI Key: WMDJEWDGKBLINT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2N(C1N3C4=CC=CC=C4N=N3)C(CO2)C5=CC=CC=C5
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

Pyrrolo[2,1-b]oxazole derivatives are compounds containing a pyrrolo[2,1-b]oxazole ring. These compounds often show pronounced biological activity and possess great potential as synthetic intermediates. Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities.

Synthesis Analysis

The synthesis of substituted pyrrolo[2,1-b]oxazoles, including derivatives fused with other rings, has been a focus of research in the past decade. The main methods for the synthesis of such compounds include tandem heterocyclization using 2-aminoethanols, the use of catalysts, α-C−H functionalization, as well as reactions with microwave activation.

Molecular Structure Analysis

Oxazoles is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Chemical Reactions Analysis

Pyrrolo[2,1-b]oxazole derivatives can be synthesized starting from various substrates and substituted 2-amino-ethanols under a range of conditions. The schemes of such syntheses are centered on tandem heterocyclization reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary widely depending on their structure. For example, oxazole is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the biological system they interact with. For example, some oxazole derivatives have been found to exhibit PTP-1B inhibitory activity, which is important for the treatment of diabetes and obesity.

Future Directions

The future directions in the research of these compounds could involve the development of new synthesis methods, the exploration of their biological activities, and their potential applications in medicinal chemistry.